molecular formula C9H20Cl2N2 B6225478 7-methyl-decahydro-1,7-naphthyridine dihydrochloride, Mixture of diastereomers CAS No. 2770368-59-5

7-methyl-decahydro-1,7-naphthyridine dihydrochloride, Mixture of diastereomers

Cat. No. B6225478
CAS RN: 2770368-59-5
M. Wt: 227.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-methyl-decahydro-1,7-naphthyridine dihydrochloride, Mixture of diastereomers (7-MDD) is a novel heterocyclic compound that has been studied for its wide range of potential applications in the fields of chemistry, biochemistry, and pharmacology. 7-MDD is a chiral compound composed of two enantiomers, which are mirror images of each other. It has a unique structure that can be used to synthesize a variety of other compounds. 7-MDD has been studied for its potential applications in medicinal chemistry, drug design, and drug delivery. The purpose of

Mechanism of Action

The mechanism of action of 7-methyl-decahydro-1,7-naphthyridine dihydrochloride, Mixture of diastereomers is not fully understood. It is believed that 7-methyl-decahydro-1,7-naphthyridine dihydrochloride, Mixture of diastereomers has the ability to interact with proteins and enzymes, and this interaction can lead to the inhibition of certain biochemical pathways. Additionally, 7-methyl-decahydro-1,7-naphthyridine dihydrochloride, Mixture of diastereomers has been shown to interact with certain receptors in the body, which can lead to changes in the physiological responses of the body.
Biochemical and Physiological Effects
7-methyl-decahydro-1,7-naphthyridine dihydrochloride, Mixture of diastereomers has been studied for its potential biochemical and physiological effects on the body. It has been shown to inhibit certain enzymes and proteins, which can lead to changes in the biochemical pathways of the body. Additionally, 7-methyl-decahydro-1,7-naphthyridine dihydrochloride, Mixture of diastereomers has been studied for its potential effects on the body's immune system, as well as its potential effects on the regulation of hormones. 7-methyl-decahydro-1,7-naphthyridine dihydrochloride, Mixture of diastereomers has also been studied for its potential effects on the cardiovascular system, as well as its potential effects on the nervous system.

Advantages and Limitations for Lab Experiments

7-methyl-decahydro-1,7-naphthyridine dihydrochloride, Mixture of diastereomers has several advantages and limitations when used in lab experiments. One advantage is that it is a relatively inexpensive compound and is readily available. Additionally, it is a chiral compound, which means that it can be used to synthesize a variety of other compounds. One limitation is that it is a relatively unstable compound and must be handled carefully. Additionally, it is a relatively new compound, so there is limited data available on its effects and mechanism of action.

Future Directions

There are several potential future directions for the research and development of 7-methyl-decahydro-1,7-naphthyridine dihydrochloride, Mixture of diastereomers. One potential direction is to further study the biochemical and physiological effects of 7-methyl-decahydro-1,7-naphthyridine dihydrochloride, Mixture of diastereomers on the body. Additionally, it could be studied for its potential use in drug design and drug delivery. Furthermore, it could be studied for its potential use in enzyme inhibition and protein-protein interactions. Finally, it could be studied for its potential use in the treatment of cancer and other diseases.

Synthesis Methods

7-methyl-decahydro-1,7-naphthyridine dihydrochloride, Mixture of diastereomers can be synthesized from the reaction of 2-methyl-1,7-naphthyridine with hydrochloric acid in the presence of a catalyst. The reaction is carried out in a three-necked flask under anhydrous conditions. The reaction is typically carried out at a temperature of around 100°C and a pressure of around 1 bar. The reaction proceeds in two steps, first the formation of the intermediate compound, 2-methyl-1,7-naphthyridine dihydrochloride, and then the conversion of the intermediate to 7-methyl-decahydro-1,7-naphthyridine dihydrochloride, Mixture of diastereomers. The reaction is typically complete within one hour.

Scientific Research Applications

7-methyl-decahydro-1,7-naphthyridine dihydrochloride, Mixture of diastereomers has been studied in a variety of scientific research applications. It has been used in medicinal chemistry as a building block for the synthesis of novel drugs and drug delivery systems. It has also been studied for its potential applications in drug design and drug delivery. Additionally, 7-methyl-decahydro-1,7-naphthyridine dihydrochloride, Mixture of diastereomers has been studied for its potential use in enzyme inhibition and protein-protein interactions. It has also been studied for its potential use in the treatment of cancer and other diseases.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-methyl-decahydro-1,7-naphthyridine dihydrochloride involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "2,6-dimethylpyridine", "ethyl acetoacetate", "benzaldehyde", "ammonium acetate", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Condensation of 2,6-dimethylpyridine with ethyl acetoacetate in the presence of ammonium acetate to form 7-methyl-1,7-dihydropyridine-2,6-dicarboxylate.", "Step 2: Reduction of 7-methyl-1,7-dihydropyridine-2,6-dicarboxylate with sodium borohydride in the presence of ethanol to form 7-methyl-1,7-dihydro-1H-naphth[2,3-d]imidazole-2,6-dicarboxylate.", "Step 3: Cyclization of 7-methyl-1,7-dihydro-1H-naphth[2,3-d]imidazole-2,6-dicarboxylate with benzaldehyde in the presence of hydrochloric acid to form 7-methyl-decahydro-1,7-naphthyridine.", "Step 4: Quaternization of 7-methyl-decahydro-1,7-naphthyridine with hydrochloric acid in diethyl ether to form 7-methyl-decahydro-1,7-naphthyridine dihydrochloride, mixture of diastereomers." ] }

CAS RN

2770368-59-5

Product Name

7-methyl-decahydro-1,7-naphthyridine dihydrochloride, Mixture of diastereomers

Molecular Formula

C9H20Cl2N2

Molecular Weight

227.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.